Cas no 72472-07-2 (3-methyl-4-sulfanylpentan-2-ol)

• Product Name: 3-methyl-4-sulfanylpentan-2-ol
• CAS No: 72472-07-2
• MF: C₆H₁₄OS
• MW: 134.239760875702
• CID: 1755955
• Update Time: 2024-11-27

3-methyl-4-sulfanylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-sulfanylpentan-2-ol
• 2-pentanol, 4-mercapto-3-methyl-
• LogP
• 4-Mercapto-3-methyl-2-pentanol

• Inchi： 1S/C6H14OS/c1-4(5(2)7)6(3)8/h4-8H,1-3H3
• InChI Key： IAEUQPZVOWVIES-UHFFFAOYSA-N
• SMILES： CC(O)C(C)C(S)C

Computed Properties

• Exact Mass: 134.07662

Experimental Properties

• Density: 0.957±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 197.7±23.0 °C(Predicted)
• PSA: 20.23
• pka: 10.68±0.10(Predicted)